molecular formula C7H13NO2 B6230427 1-[2-(hydroxymethyl)azetidin-1-yl]propan-1-one CAS No. 2137857-93-1

1-[2-(hydroxymethyl)azetidin-1-yl]propan-1-one

Cat. No. B6230427
CAS RN: 2137857-93-1
M. Wt: 143.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “1-[2-(hydroxymethyl)azetidin-1-yl]propan-1-one” is a chemical substance with the molecular formula C7H13NO2 . It is also known by its IUPAC name (1-acryloyl-3-azetidinyl)methanol . The compound has a molecular weight of 141.17 .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C7H11NO2/c1-2-7(10)8-3-6(4-8)5-9/h2,6,9H,1,3-5H2 . This indicates that the compound contains seven carbon atoms, eleven hydrogen atoms, one nitrogen atom, and two oxygen atoms .


Physical And Chemical Properties Analysis

The compound “this compound” is a liquid at room temperature . The storage temperature for this compound is -10 degrees Celsius .

Safety and Hazards

The compound “1-[2-(hydroxymethyl)azetidin-1-yl]propan-1-one” is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-[2-(hydroxymethyl)azetidin-1-yl]propan-1-one involves the reaction of 2-(hydroxymethyl)azetidine with propanone in the presence of a suitable catalyst.", "Starting Materials": [ "2-(hydroxymethyl)azetidine", "Propanone", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-(hydroxymethyl)azetidine in a suitable solvent.", "Step 2: Add propanone to the solution and mix well.", "Step 3: Add the catalyst to the mixture and stir for a specific time period.", "Step 4: Isolate the product by filtration or extraction.", "Step 5: Purify the product by recrystallization or chromatography." ] }

CAS RN

2137857-93-1

Molecular Formula

C7H13NO2

Molecular Weight

143.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.